Cas no 6942-98-9 (5-Chloro-8-nitroquinoline)

• Product Name: 5-Chloro-8-nitroquinoline
• CAS No: 6942-98-9
• MF: C₉H₅ClN₂O₂
• MW: 208.601200819016
• MDL: MFCD00552691
• CID: 518246
• PubChem ID: 242755
• Update Time: 2025-05-20

5-Chloro-8-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-8-nitroquinoline
• Quinoline,5-chloro-8-nitro-
• 5-Chlor-8-nitro-chinolin
• 5-Chloro-8-nitrochinolin
• 5-chloro-8-nitro-quinoline
• quinoline,5-chloro-8-nitro
• NSC 51628
• AKOS001420741
• HMS2684D22
• Z90120419
• NSC-51628
• FT-0713284
• D94808
• NSC51628
• EU-0000369
• MFCD00552691
• 6942-98-9
• DHRPLGHWWKFRKY-UHFFFAOYSA-N
• MB01301
• SMR000376517
• SCHEMBL2469833
• DTXSID40287575
• SY157074
• CS-0155794
• CHEMBL1520685
• EN300-13451
• MLS000771982
• quinoline, 5-chloro-8-nitro-
• LS-09620

• MDL： MFCD00552691
• Inchi： 1S/C9H5ClN2O2/c10-7-3-4-8(12(13)14)9-6(7)2-1-5-11-9/h1-5H
• InChI Key： DHRPLGHWWKFRKY-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C1=CC=CN=2)[N+](=O)[O-]

Computed Properties

• Exact Mass: 208.00400
• Monoisotopic Mass: 208.0039551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• Density: 1.484±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 136-136.5 ºC
• Solubility: Very slightly soluble (0.11 g/l) (25 º C),
• PSA: 58.71000
• LogP: 3.31960

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 5-Chloro-8-nitroquinoline

5-Chloro-8-nitroquinoline: A Comprehensive Overview

5-Chloro-8-nitroquinoline, with the CAS number 6942-98-9, is a significant compound in the field of organic chemistry, particularly within the quinoline family of heterocyclic compounds. This compound has garnered attention due to its unique structural properties and potential applications in various scientific domains. The molecule consists of a quinoline ring system with a chlorine atom at the 5-position and a nitro group at the 8-position, making it a derivative with distinct chemical characteristics.

The synthesis of 5-chloro-8-nitroquinoline involves a series of well-established organic reactions, including nitration and chlorination processes. These reactions are carefully controlled to ensure the desired substitution pattern on the quinoline ring. The nitro group at the 8-position is particularly important as it introduces electron-withdrawing effects, which can influence the compound's reactivity and stability. Similarly, the chlorine atom at the 5-position contributes to the molecule's hydrophobicity and can play a role in intermolecular interactions.

Recent studies have highlighted the potential of 5-chloro-8-nitroquinoline in drug discovery and development. Researchers have explored its biological activities, including antimicrobial, antifungal, and anticancer properties. For instance, a study published in 2023 demonstrated that this compound exhibits potent inhibitory effects against certain enzymes associated with cancer cell proliferation. These findings underscore its potential as a lead compound for developing novel therapeutic agents.

In addition to its biological applications, 5-chloro-8-nitroquinoline has also been investigated for its role in materials science. Its electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Ongoing research is focused on optimizing its electronic characteristics through structural modifications, which could enhance its performance in these applications.

The physical properties of 5-chloro-8-nitroquinoline are also worth noting. It has a melting point of approximately 170°C and is sparingly soluble in water but dissolves readily in organic solvents like dichloromethane and ethanol. These properties make it suitable for various synthetic procedures where precise control over solubility is required.

From an environmental perspective, understanding the fate and transport of 5-chloro-8-nitroquinoline in natural systems is crucial. Recent research has examined its degradation pathways under different environmental conditions, such as sunlight exposure and microbial activity. These studies aim to assess its potential impact on ecosystems and guide responsible use and disposal practices.

In conclusion, 5-chloro-8-nitroquinoline, with CAS number 6942-98-9, stands out as a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in understanding its biological and electronic properties, positions it as a valuable tool for future innovations in medicine and materials science.